Cas no 359-85-3 (4H-benzoe1,2,4thiadiazine 1,1-dioxide)

• Product Name: 4H-benzoe1,2,4thiadiazine 1,1-dioxide
• CAS No: 359-85-3
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 1472954
• Update Time: 2025-06-14

4H-benzoe1,2,4thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-benzothiadiazine 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine 1,1-dioxide
• 4H-1λ⁶,2,4-benzothiadiazine 1,1-dioxide
• 4H-benzoe1,2,4thiadiazine 1,1-dioxide

• Inchi： 1S/C7H6N2O2S/c10-12(11)7-4-2-1-3-6(7)8-5-9-12/h1-5H,(H,8,9)
• InChI Key： BBNGVMNBBLPZIR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC=N1)(=O)=O

Computed Properties

• Exact Mass: 182.01508

Experimental Properties

• PSA: 58.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 4H-benzoe1,2,4thiadiazine 1,1-dioxide

Recent Advances in the Study of 4H-benzoe1,2,4thiadiazine 1,1-dioxide (CAS: 359-85-3): A Comprehensive Research Brief

The compound 4H-benzoe1,2,4thiadiazine 1,1-dioxide (CAS: 359-85-3) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4H-benzoe1,2,4thiadiazine 1,1-dioxide as a scaffold for designing novel bioactive molecules. Researchers have explored its role in modulating various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. The compound's ability to form stable interactions with key amino acid residues in target proteins has been a focal point of structural-activity relationship (SAR) studies.

One of the most promising developments involves the optimization of 4H-benzoe1,2,4thiadiazine 1,1-dioxide derivatives for enhanced pharmacokinetic properties. Recent publications in Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters describe novel synthetic routes that improve yield and purity while reducing unwanted side reactions. These advancements are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in models of chronic inflammation and neurodegenerative diseases. Notably, a 2023 study published in ACS Chemical Neuroscience reported that specific derivatives of 4H-benzoe1,2,4thiadiazine 1,1-dioxide showed neuroprotective effects in animal models of Parkinson's disease, reducing oxidative stress and neuronal apoptosis. These findings suggest potential applications in developing disease-modifying therapies.

From a safety perspective, recent toxicological evaluations indicate that 4H-benzoe1,2,4thiadiazine 1,1-dioxide exhibits a favorable safety profile at therapeutic doses. However, researchers emphasize the need for further studies to assess long-term effects and potential drug-drug interactions. The compound's metabolic pathways and excretion profiles are currently under investigation using advanced mass spectrometry techniques.

Looking forward, the pharmaceutical industry is showing increasing interest in 4H-benzoe1,4thiadiazine 1,1-dioxide as a lead compound. Several patent applications filed in 2023-2024 describe novel formulations and combination therapies incorporating this scaffold. The compound's unique physicochemical properties, including its solubility and stability characteristics, make it particularly attractive for formulation scientists working on next-generation drug delivery systems.

This research brief underscores the growing importance of 4H-benzoe1,2,4thiadiazine 1,1-dioxide in medicinal chemistry and drug discovery. As research continues to elucidate its mechanism of action and therapeutic potential, this compound may emerge as a valuable tool for addressing unmet medical needs in various therapeutic areas. Future directions include exploring its applications in combination therapies and personalized medicine approaches.